Cas no 247101-02-6 (5,6-Dihydro-5-hydroxy-2-(methylthio)-, 1,1-dimethylethyl ester 1(4H)-pyrimidinecarboxylic acid)

• Product Name: 5,6-Dihydro-5-hydroxy-2-(methylthio)-, 1,1-dimethylethyl ester 1(4H)-pyrimidinecarboxylic acid
• CAS No: 247101-02-6
• MF: C₁₀H₁₈N₂O₃S
• MW: 246.326521396637
• MDL: MFCD24467287
• CID: 1418884
• PubChem ID: 22347502
• Update Time: 2025-11-01

5,6-Dihydro-5-hydroxy-2-(methylthio)-, 1,1-dimethylethyl ester 1(4H)-pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1(4H)-Pyrimidinecarboxylic acid, 5,6-dihydro-5-hydroxy-2-(methylthio)-,1,1-dimethylethyl ester
• 5,6-Dihydro-5-hydroxy-2-(methylthio)-, 1,1-dimethylethyl ester 1(4H)-pyrimidinecarboxylic acid

• MDL： MFCD24467287
• Inchi： 1S/C10H18N2O3S/c1-10(2,3)15-9(14)12-6-7(13)5-11-8(12)16-4/h7,13H,5-6H2,1-4H3
• InChI Key： LUJZINAKCQXHHS-UHFFFAOYSA-N
• SMILES： C1(SC)N(C(OC(C)(C)C)=O)CC(O)CN=1

Additional information on 5,6-Dihydro-5-hydroxy-2-(methylthio)-, 1,1-dimethylethyl ester 1(4H)-pyrimidinecarboxylic acid

Comprehensive Overview of 5,6-Dihydro-5-hydroxy-2-(methylthio)-, 1,1-dimethylethyl ester 1(4H)-pyrimidinecarboxylic acid (CAS No. 247101-02-6)

The compound 5,6-Dihydro-5-hydroxy-2-(methylthio)-, 1,1-dimethylethyl ester 1(4H)-pyrimidinecarboxylic acid (CAS No. 247101-02-6) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the hydroxy and methylthio functional groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics and its compatibility with green chemistry principles.

One of the most searched questions related to this compound is: "What are the applications of 5,6-Dihydro-5-hydroxy-2-(methylthio)-pyrimidine derivatives?" Recent studies highlight its utility in designing enzyme inhibitors, particularly in targeting metabolic pathways. The 1,1-dimethylethyl ester moiety enhances its stability, making it suitable for controlled-release formulations. Additionally, its pyrimidinecarboxylic acid backbone is a key scaffold in medicinal chemistry, often explored for anti-inflammatory and antimicrobial properties.

From an industrial perspective, the demand for CAS No. 247101-02-6 is rising due to its relevance in sustainable agrochemicals. Farmers and researchers alike are searching for "eco-friendly pyrimidine-based pesticides," and this compound fits the bill. Its methylthio group contributes to its bioactivity, while the hydroxy group allows for further derivatization, aligning with the trend toward modular chemical design.

Another hot topic is the compound's role in AI-driven drug discovery. Computational models frequently use 5,6-Dihydro-5-hydroxy-2-(methylthio)-pyrimidine derivatives as training datasets for predicting bioavailability. Searches like "How to optimize pyrimidine derivatives for drug delivery?" often reference this compound's balanced lipophilicity, attributed to its 1,1-dimethylethyl ester side chain. This property is critical for enhancing membrane permeability in drug candidates.

Quality control and synthesis of CAS No. 247101-02-6 are also frequently discussed. Analytical techniques such as HPLC and NMR are essential for verifying its purity, a common concern for buyers searching for "high-purity pyrimidinecarboxylic acid esters." The compound's shelf life and storage conditions (e.g., inert atmosphere) are equally critical, as degradation can affect its efficacy in downstream applications.

In summary, 5,6-Dihydro-5-hydroxy-2-(methylthio)-, 1,1-dimethylethyl ester 1(4H)-pyrimidinecarboxylic acid is a versatile building block with growing importance in life sciences and material innovation. Its alignment with trends like green chemistry, precision agriculture, and computational drug design ensures its continued relevance in research and industry.